5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-pentan-3-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C10H16N2O2/c1-4-8(5-2)11-10(13)9-6-7(3)14-12-9/h6,8H,4-5H2,1-3H3,(H,11,13)
• InChI Key: YMSDTJIHYLKQPO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1=NOC(=C1)C
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol

Description

5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide is a chemical compound with a unique structure that includes an oxazole ring, a carboxamide group, and a pentan-3-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide typically involves the reaction of 5-methyl-1,2-oxazole-3-carboxylic acid with pentan-3-ylamine under appropriate conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the oxazole ring or the carboxamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted oxazole derivatives.

Scientific Research Applications

5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-5-methyl-N-(pentan-3-yl)aniline
• 4-(2-chloro-4-methoxy-5-methylphenyl)-N-[(1S)-2-cyclopropyl-1-(3-fluoro-4-methylphenyl)ethyl]-5-methyl-N-(2-propyn-1-yl)

Uniqueness

5-methyl-N-(pentan-3-yl)-1,2-oxazole-3-carboxamide is unique due to its specific structural features, such as the oxazole ring and the pentan-3-yl substituent. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.